Cas no 2228742-31-0 (methyl 5-carbamothioyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-carbamothioyl-2-methylfuran-3-carboxylate
• CAS No: 2228742-31-0
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6586042
• PubChem ID: 165884763
• Update Time: 2025-06-23

methyl 5-carbamothioyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-carbamothioyl-2-methylfuran-3-carboxylate
• 2228742-31-0
• EN300-2001018

• Inchi： 1S/C8H9NO3S/c1-4-5(8(10)11-2)3-6(12-4)7(9)13/h3H,1-2H3,(H2,9,13)
• InChI Key： KWJXYKDQZHILBA-UHFFFAOYSA-N
• SMILES： S=C(C1=CC(C(=O)OC)=C(C)O1)N

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.6Ų

Additional information on methyl 5-carbamothioyl-2-methylfuran-3-carboxylate

Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate (CAS No. 2228742-31-0): A Comprehensive Overview

Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate (CAS No. 2228742-31-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various chemical and biological applications. The molecular structure of this compound includes a furan ring substituted with a carbamothioyl group and a methyl ester, which contributes to its distinct reactivity and potential utility in synthetic chemistry.

The significance of Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate lies in its versatility as a building block in the synthesis of more complex molecules. Its reactivity allows for modifications that can lead to the development of novel pharmacophores, which are essential in drug discovery and development. Recent advancements in synthetic methodologies have highlighted the compound's role in constructing heterocyclic scaffolds, which are prevalent in many biologically active compounds.

In the realm of pharmaceutical research, the compound has been explored for its potential applications in the synthesis of therapeutic agents. The presence of both carbamothioyl and ester functional groups provides multiple sites for chemical manipulation, enabling the design of molecules with tailored biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, underscoring its importance in medicinal chemistry.

Recent studies have also demonstrated the utility of Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate in the development of agrochemicals. The structural features of this compound contribute to its efficacy as a precursor in synthesizing compounds that exhibit herbicidal and pesticidal properties. This dual application potential highlights its broad utility across different sectors of chemical research and industrial applications.

The synthesis of Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These methodologies not only enhance the efficiency of production but also minimize environmental impact, aligning with the principles of green chemistry.

The chemical properties of this compound make it an attractive candidate for further exploration in material science. Researchers have been investigating its potential as a monomer or intermediate in polymer synthesis, where its unique functional groups can contribute to the development of novel materials with enhanced properties. Such materials could find applications in coatings, adhesives, and other industrial products.

From a biological perspective, the pharmacological activity of derivatives of Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate has been extensively studied. Computational modeling and high-throughput screening techniques have been utilized to identify lead compounds with desirable therapeutic effects. These efforts have led to the discovery of several promising candidates that are currently undergoing further investigation in preclinical studies.

The role of this compound in academic research cannot be overstated. It serves as a valuable tool for chemists and biologists alike, providing insights into reaction mechanisms and molecular interactions. Collaborative efforts between synthetic chemists and biochemists have leveraged the properties of Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate to advance our understanding of complex biological processes.

In conclusion, Methyl 5-carbamothioyl-2-methylfuran-3-carboxylate (CAS No. 2228742-31-0) is a multifaceted compound with significant potential across various fields of science and industry. Its unique structural features and reactivity make it an indispensable tool for researchers engaged in pharmaceuticals, agrochemicals, and material science. As our understanding of its properties continues to grow, so too will its applications, driving innovation and progress in multiple scientific disciplines.